Cas no 1030871-34-1 (Diethyl-4,5-dicyanophthalate)
Diethyl-4,5-dicyanophthalate structure
Product Name:Diethyl-4,5-dicyanophthalate
CAS No:1030871-34-1
MF:C14H12N2O4
MW:272.256083488464
CID:4677537
Update Time:2023-08-15
Diethyl-4,5-dicyanophthalate Chemical and Physical Properties
Names and Identifiers
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- diethyl-4,5-dicyanophthalate
- diethyl 4,5-dicyanophthalate
- Diethyl-4,5-dicyanophthalate
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- Inchi: 1S/C14H12N2O4/c1-3-19-13(17)11-5-9(7-15)10(8-16)6-12(11)14(18)20-4-2/h5-6H,3-4H2,1-2H3
- InChI Key: ABPYRXZVCOXCAQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C#N)C(C#N)=CC=1C(=O)OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 426
- Topological Polar Surface Area: 100
Diethyl-4,5-dicyanophthalate Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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